1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone

• IUPAC Name: 1-(1-methyl-5-nitrobenzimidazol-2-yl)ethanone
• InChI: InChI=1S/C10H9N3O3/c1-6(14)10-11-8-5-7(13(15)16)3-4-9(8)12(10)2/h3-5H,1-2H3
• InChI Key: OZADMKPJFCFNAD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC2=C(N1C)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol

Description

1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone, also known as MNBE, is a chemical compound that has been of great interest to the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is not yet fully understood. However, studies have shown that 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone can inhibit the activity of certain enzymes that are involved in cancer cell growth. This inhibition leads to the death of cancer cells.
Biochemical and Physiological Effects:
1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has also been shown to have anti-inflammatory and antioxidant properties. These properties make 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone a potential candidate for the treatment of other diseases such as arthritis and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is that it is relatively easy to synthesize and purify. This makes it a good candidate for lab experiments. However, one limitation of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is that its mechanism of action is not yet fully understood. This makes it difficult to design experiments that can fully explore its potential applications.

Future Directions

There are several future directions for 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone research. One direction is to further explore its potential applications in the treatment of cancer. Another direction is to investigate its potential applications in the treatment of other diseases such as arthritis and cardiovascular disease. Additionally, further studies are needed to fully understand the mechanism of action of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone and to design experiments that can explore its potential applications.

Synthesis Methods

The synthesis method for 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone involves the condensation of 1-methyl-5-nitro-1H-benzimidazole with ethyl chloroacetate in the presence of sodium ethoxide. This reaction results in the formation of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone, which can be purified using recrystallization techniques.

Scientific Research Applications

1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has been the subject of several scientific research studies due to its potential applications in the field of medicinal chemistry. One of the most promising applications of 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone is in the treatment of cancer. Studies have shown that 1-(1-methyl-5-nitro-1H-benzimidazol-2-yl)ethanone has anti-cancer properties and can inhibit the growth of cancer cells.